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Compound of Interest

Compound Name: 2-Fluorobenzonitrile-d4

Cat. No.: B12303682

This guide provides an in-depth overview of the safety data and handling precautions for 2-
Fluorobenzonitrile-d4, a deuterated analog of 2-Fluorobenzonitrile. The information presented
is essential for researchers, scientists, and professionals in drug development to ensure safe
laboratory practices. Since a specific Safety Data Sheet (SDS) for the deuterated compound is
not readily available, this guide is based on the well-established safety profile of its non-
deuterated counterpart, 2-Fluorobenzonitrile. Deuteration is not expected to significantly alter
the chemical's primary hazards.

Section 1: Hazard Identification and Classification

2-Fluorobenzonitrile is classified as a hazardous substance. It is harmful if swallowed, inhaled,
or in contact with skin.[1][2][3] It is also known to cause skin and serious eye irritation and may
lead to respiratory irritation.[1][2][3] The compound is a combustible liquid.[2][3]

GHS Hazard Statements:
e H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]
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e H335: May cause respiratory irritation.[1]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
handling and storage section of this guide.

Section 2: Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe
handling and storage.

Property Value

Molecular Formula C7D4FN

Colorless to light yellow or light brown liquid.[2]

Appearance (3]

Boiling Point 90 °C at 21 mmHg; 188 °C at 750 mmHg.[4]
Density 1.116 g/mL at 25 °C.[4]

Flash Point 74 °C (165.2 °F) - closed cup.[4]

Refractive Index n20/D 1.505.[4]

Section 3: Handling and Storage

Proper handling and storage procedures are paramount to minimizing exposure and ensuring a
safe working environment.

Handling:

Work under a chemical fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Avoid contact with skin and eyes.[5]

Wash hands and any exposed skin thoroughly after handling.[2][5][6][7]
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e Do not eat, drink, or smoke when using this product.[2][6]

o Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
eye protection, and face protection.[1][6][7]

o Keep away from open flames, hot surfaces, and sources of ignition.[1][6]
Storage:

o Store in a well-ventilated place.[5][6][7]

o Keep the container tightly closed.[5][6][7]

e Store in a dry place.

o Store locked up.[6]

Section 4: First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical.
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Exposure Route

First-Aid Measures

Ingestion

If swallowed, call a POISON CENTER or
doctor/physician if you feel unwell.[2][5][6][7][8]
Rinse mouth.[2][5][6][7][8] Do NOT induce
vomiting.[1] Immediately make the victim drink

water (two glasses at most).

Inhalation

If inhaled, remove the person to fresh air and

keep comfortable for breathing.[1][2][5][6][7][8]
Call a POISON CENTER or doctor/physician if
you feel unwell.[2][6][7][8] If not breathing, give

artificial respiration.[6]

Skin Contact

If on skin, wash with plenty of soap and water.[1]
[2][51[6][7][8] Call a POISON CENTER or
doctor/physician if you feel unwell.[2][8] If skin
irritation occurs, get medical advice/attention.[2]
Take off contaminated clothing and wash it

before reuse.[2][6]

Eye Contact

If in eyes, rinse cautiously with water for several
minutes.[1][5][6][7][8] Remove contact lenses, if
present and easy to do. Continue rinsing.[1][5]
[6][7][8] If eye irritation persists, get medical
advice/attention.[2][6]

Section 5: Accidental Release and Fire-Fighting

Measures

Accidental Release:
o Ensure adequate ventilation.[5][8]
» Avoid inhalation of dusts/vapors.

¢ Avoid substance contact.
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o Evacuate the danger area and consult an expert.
e Do not let the product enter drains.

e Collect, bind, and pump off spills.

Fire-Fighting:

e Suitable Extinguishing Media: Use extinguishing measures that are appropriate to local
circumstances and the surrounding environment. No limitations of extinguishing agents are
given for this substance/mixture.

e Hazardous Combustion Products: In case of fire, the following can be released: Carbon
oxides, Nitrogen oxides (NOx), Hydrogen fluoride, and Hydrogen cyanide (hydrocyanic acid).

o Firefighter Protection: Wear a self-contained breathing apparatus and full protective gear.[5]

[8]

Section 6: Experimental Protocols

The search results did not contain specific experimental protocols for the determination of
safety parameters for 2-Fluorobenzonitrile or its deuterated form. This information is typically
generated by the manufacturer and is not always publicly available in detail.

Section 7: Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 2-
Fluorobenzonitrile-d4, from receipt of the chemical to its final disposal.
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Caption: A workflow diagram for the safe handling of 2-Fluorobenzonitrile-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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